molecular formula C15H18N4O2 B2744254 N-((6-cyclopropylpyrimidin-4-yl)methyl)-2-(3,5-dimethylisoxazol-4-yl)acetamide CAS No. 2176201-16-2

N-((6-cyclopropylpyrimidin-4-yl)methyl)-2-(3,5-dimethylisoxazol-4-yl)acetamide

Cat. No. B2744254
CAS RN: 2176201-16-2
M. Wt: 286.335
InChI Key: GXSJFNMAQDRUJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-((6-cyclopropylpyrimidin-4-yl)methyl)-2-(3,5-dimethylisoxazol-4-yl)acetamide, also known as CP-690,550, is a small molecule inhibitor of Janus kinase 3 (JAK3). JAK3 is a member of the JAK family of non-receptor tyrosine kinases that plays a critical role in cytokine signaling pathways, particularly those mediated by interleukin-2 (IL-2) and interleukin-4 (IL-4). CP-690,550 has shown promise as a therapeutic agent for a variety of autoimmune disorders, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease.

Scientific Research Applications

Novel Inhibitors and Antimicrobial Agents

  • Five-Lipoxygenase Activity Protein Inhibitors : A study detailed the synthesis of a novel and selective five-lipoxygenase activity protein (FLAP) inhibitor, showcasing the compound's excellent pharmacokinetic properties and the methodology for its labeling with carbon-14 and deuterium. This type of research signifies the potential of such compounds in the development of anti-inflammatory drugs (Latli et al., 2015).

  • Antimicrobial Activity of Pyrimidinone and Oxazinone Derivatives : Another study synthesized a series of pyridines, pyrimidinones, oxazinones, and their derivatives as antimicrobial agents. This research highlights the utility of these chemical frameworks in combating bacterial and fungal infections (Hossan et al., 2012).

  • Synthesis of Anticancer and Anti-5-Lipoxygenase Agents : Research focused on synthesizing novel pyrazolopyrimidines derivatives as potential anticancer and anti-5-lipoxygenase agents. This study underscores the versatility of pyrimidine derivatives in therapeutic applications, including their role in cancer treatment and inflammation reduction (Rahmouni et al., 2016).

  • Heterocyclic Derivatives with Biological Activity : A study involving the synthesis of heterocyclic compounds containing 1,3-oxazepine derivatives of 6- methyl 2-thiouracil revealed significant antimicrobial activity. This research demonstrates the potential of such compounds in developing new antimicrobial treatments (Mohammad et al., 2017).

properties

IUPAC Name

N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H18N4O2/c1-9-13(10(2)21-19-9)6-15(20)16-7-12-5-14(11-3-4-11)18-8-17-12/h5,8,11H,3-4,6-7H2,1-2H3,(H,16,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GXSJFNMAQDRUJM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NO1)C)CC(=O)NCC2=CC(=NC=N2)C3CC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H18N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

286.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.